BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: ML289 for
Functional Genomics Screens

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ML289

Cat. No.: B611755

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML289 is a potent and selective chemical probe for the metabotropic glutamate receptor 3
(mGIuR3), a G-protein coupled receptor (GPCR) predominantly expressed in the central
nervous system. As a negative allosteric modulator (NAM), ML289 inhibits the function of
MGIuR3 by binding to a site distinct from the endogenous ligand, glutamate. This property
makes ML289 an invaluable tool for dissecting the physiological and pathological roles of
MGIuUR3 in functional genomics and chemical biology screens. These application notes provide
detailed protocols for utilizing ML289 to investigate mGIuR3 signaling and for its use in high-
throughput screening assays to identify novel mGluR3 modulators.

Data Presentation
Summary of ML289 Properties
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Property Value Reference(s)
Metabotropic Glutamate
Target [1][2]
Receptor 3 (MGIuUR3)
o Negative Allosteric Modulator
Activity [1][2]

(NAM)

IC50 for human mGIuR3

0.66 UM

[1102][31[4]

Selectivity

>15-fold selective for mGIuR3

over mGIuR2

[1112](31[4]

Inactive against mGIuR5

[11(21(31[4]

CNS penetrant, Blood-brain

Permeability ) [1]
barrier permeable

Molecular Weight 349.42 g/mol [1]

Chemical Formula C22H23NO3 [1]

Solubility

Soluble in DMSO (100 mM)
and ethanol (50 mM)

[1]

Signaling Pathway and Experimental Workflow
MGIUuR3 Signaling Pathway Modulated by ML289

The metabotropic glutamate receptor 3 (MGIuR3) is a Gi/o-coupled GPCR. Upon activation by
its endogenous ligand, glutamate, it initiates a signaling cascade that leads to the inhibition of
adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (CAMP) levels. ML289, as a
negative allosteric modulator, binds to a different site on the receptor and prevents this
signaling cascade from occurring, even in the presence of glutamate.
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MGIuR3 signaling pathway and modulation by ML289.

High-Throughput Screening (HTS) Workflow for mGIluR3
Modulators

This workflow outlines a typical high-throughput screen to identify novel modulators of mGIuR3,
using ML289 as a control compound. The assay can be adapted for either agonist or

antagonist/NAM screening modes.
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Assay Preparation

Plate cells expressing mGIuR3
in 384-well plates

Incubate cells overnight

Screeéning

Y
Add test compounds and controls
(e.g., ML289)
Encubate with compounds)

G\dd glutamate (agonistD

Detection & Analysis

Measure signal
(e.g., cCAMP or Ca2+ levels)

Data analysis and hit identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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